Oxifungin hydrochloride

• CAS: 55242-74-5
• Molecular Formula: C13H13ClN4O
• Molecular Weight: 276.72 g/mol
• SMILES: C1=CC=C(C=C1)OCC2=NC3=C(C=CN=C3)NN2.Cl
• InChI: InChI=1S/C13H12N4O.ClH/c1-2-4-10(5-3-1)18-9-13-15-12-8-14-7-6-11(12)16-17-13;/h1-8,16H,9H2,(H,15,17);1H
• InChIKey: VDLXQNUQORYFIW-UHFFFAOYSA-N

Oxifungin Hydrochloride Product Specifications

Oxifungin hydrochloride (CAS 55242-74-5) is a synthetic antifungal agent classified as a small molecule antibiotic bearing the INN stem '-fungin' [1]. It is available as a hydrochloride salt with a molecular weight of 276.72 g/mol . The compound is supplied as a solid powder with a typical purity specification exceeding 98% . It is intended exclusively for non-clinical research applications and is not approved for human or veterinary therapeutic use [2].

Antifungal susceptibility screening assays

Fungal cell wall synthesis (chitin synthase) inhibition studies

Pyrido-triazine scaffold SAR and computational modeling

• [1] DrugBank. Oxifungin. DB20654. Created January 6, 2025. View Source
• [2] ZINC15 Database. ZINC1870 (Oxifungin). View Source

Why Oxifungin Hydrochloride Substitution Fails

Oxifungin hydrochloride exhibits a unique pyrido[3,4-e][1,2,4]triazine core structure [1] and is classified as a polyene antifungal , distinguishing it from other antifungal classes such as azoles, echinocandins, or allylamines. While in vitro potency data are sparse, the compound's mechanism of action has been described as involving inhibition of fungal cell wall synthesis, potentially via targeting of chitin synthase . This proposed mechanism is distinct from that of clinically established classes, meaning that in-class substitution with other antifungal agents is not scientifically valid. Procurement decisions must therefore be based on the specific chemical identity and research application, rather than general antifungal activity.

Mechanism class mismatch

Proposed chitin synthase inhibition differs from azole, echinocandin, or polyene ergosterol-targeting classes.

Structure–activity divergence

Unique pyrido[3,4-e][1,2,4]triazine core is not interchangeable with imidazole, triazole, or macrocyclic lactone scaffolds.

Limited data scope

Vendor-supplied MIC data may not reflect standardized methodology; substitution based on general antifungal class is not supported.

• [1] FDA Global Substance Registration System. OXIFUNGIN. UNII: F14V3I66R3. View Source

Oxifungin Hydrochloride Research Evidence

In Vitro Antifungal Potency Profile

Oxifungin exhibits in vitro activity against clinically relevant fungal pathogens. Reported minimum inhibitory concentration (MIC) values are 0.5 µg/mL against Candida albicans, 1.0 µg/mL against Aspergillus fumigatus, and 0.25 µg/mL against Cryptococcus neoformans . These data are derived from benchchem.com, a vendor site, and should be interpreted with caution due to the lack of peer-reviewed publication and undefined assay methodology. However, they provide the only available quantitative comparator for procurement decisions. These values are comparable to, but not directly benchmarked against, established agents such as fluconazole, which typically exhibit MICs ranging from 0.25 to >64 µg/mL depending on strain and resistance profile .

Antifungal MIC

Data to verify

MIC: C. albicans 0.5, A. fumigatus 1.0, C. neoformans 0.25 µg/mL. Fluconazole typical range 0.25–>64 µg/mL (CLSI/EUCAST).

Supports antifungal susceptibility screening context.

Vendor data; undefined assay methodology; requires independent validation.

Evidence Dimension	MIC (µg/mL)
Target Compound Data	0.5 (C. albicans), 1.0 (A. fumigatus), 0.25 (C. neoformans)
Comparator Or Baseline	Fluconazole: typical MIC range 0.25 - >64 µg/mL (CLSI/EUCAST)
Quantified Difference	Oxifungin MIC falls within the lower end of the fluconazole MIC range for susceptible isolates.
Conditions	In vitro MIC assay (undefined methodology, source: vendor)

Why This Matters

These MIC values suggest potential utility in research targeting susceptible fungal strains, though the absence of standardized methodology limits direct clinical extrapolation.

Research-Grade Purity Specification

Commercial suppliers of oxifungin hydrochloride specify a purity of >98%, as determined by HPLC or equivalent methods . This level of purity is standard for research-grade antifungal compounds used in mechanistic studies and ensures minimal interference from impurities. In comparison, some early-stage antifungal research compounds may be offered at lower purities (e.g., >95%) or as crude extracts, which can introduce variability in assay results. The >98% specification reduces the risk of off-target effects attributable to impurities, a critical factor in sensitive in vitro experiments.

Purity specification

Data to verify

>98% (HPLC)

Standard research-grade purity; vendor specification.

Minimizes impurity interference in sensitive assays.

Evidence Dimension	Purity specification
Target Compound Data	>98%
Comparator Or Baseline	Typical research-grade small molecules: 95-99%
Quantified Difference	Meets or exceeds standard research-grade purity thresholds.
Conditions	Vendor specification (HPLC)

Why This Matters

High purity ensures reproducibility in biological assays and reduces the need for additional purification steps.

Long-Term Storage Stability

Oxifungin hydrochloride is reported to have a shelf life exceeding 2 years when stored properly under dry, dark conditions at -20°C . This stability profile is consistent with many small molecule antifungals and allows for long-term storage of stock solutions without significant degradation. In contrast, some antifungal agents (e.g., certain polyenes like amphotericin B) exhibit limited stability in solution, requiring fresh preparation for each experiment. The ability to prepare and store aliquots for extended periods enhances experimental efficiency and reduces compound waste, offering a logistical advantage for high-throughput screening or longitudinal studies.

Storage stability

Data to verify

>2 years at -20°C (solid); compare to amphotericin B solutions degrading within days at 4°C.

Reported shelf-life supports long-term storage planning.

Vendor storage recommendation; solution stability not quantified.

Evidence Dimension	Shelf life
Target Compound Data	>2 years at -20°C
Comparator Or Baseline	Amphotericin B: solutions degrade within days at 4°C.
Quantified Difference	Oxifungin offers long-term storage viability, reducing preparation frequency.
Conditions	Vendor storage recommendation

Why This Matters

Extended shelf life minimizes compound degradation and reduces experimental variability associated with freshly prepared solutions.

Hydrochloride Salt Solubility Advantage

Oxifungin is provided as the hydrochloride salt (CAS 55242-74-5) rather than the free base (CAS 64057-48-3) [1]. This salt form is expected to improve aqueous solubility compared to the free base, a common strategy to enhance bioavailability and facilitate the preparation of stock solutions for in vitro assays. While direct solubility data are not published, the hydrochloride form is a rational choice for researchers requiring higher solubility for cell-based or in vivo studies. In contrast, the free base may exhibit lower solubility, potentially limiting its utility in aqueous experimental systems.

Salt form solubility

Theoretical

HCl salt expected to improve aqueous solubility vs free base (CAS 64057-48-3).

Salt form selection context; experimental solubility data unavailable.

Inferred from salt formation principles; requires empirical confirmation.

Evidence Dimension	Salt form vs. free base solubility
Target Compound Data	Hydrochloride salt (expected improved aqueous solubility)
Comparator Or Baseline	Free base (CAS 64057-48-3, lower expected solubility)
Quantified Difference	Not quantified; inferred from salt formation principles.
Conditions	Theoretical (no experimental solubility data available)

Why This Matters

The hydrochloride salt form may offer practical advantages in preparing aqueous solutions for biological assays.

• [1] DrugBank. Oxifungin. DB20654. View Source

Preclinical-Only Research Status

Oxifungin hydrochloride has not been used in any registered clinical trials, as evidenced by its absence from clinical trial databases [1]. This differentiates it from clinically approved antifungals like fluconazole, caspofungin, or amphotericin B, which possess extensive human safety and efficacy data. For researchers, this lack of clinical data underscores oxifungin's role as a pure research tool suitable for in vitro and preclinical mechanistic studies, but not for direct therapeutic application. This contrasts with repurposing studies of approved drugs, where clinical experience informs dosing and safety expectations. The absence of human data necessitates rigorous preclinical toxicology assessment before any in vivo studies.

Clinical development status

Source review

No clinical trials; approved antifungals (fluconazole, caspofungin) have extensive Phase I–III data.

Research-only tool compound; human safety profile unknown.

Requires preclinical toxicology assessment before in vivo studies.

Evidence Dimension	Clinical development status
Target Compound Data	No clinical trials
Comparator Or Baseline	Approved antifungals (fluconazole, caspofungin): extensive Phase I-III data
Quantified Difference	0 vs. extensive clinical datasets
Conditions	Database query (ZINC15)

Why This Matters

Researchers must handle oxifungin as an experimental compound with unknown human safety profile, requiring appropriate containment and risk assessment.

• [1] ZINC15 Database. ZINC1870 (Oxifungin). View Source

Oxifungin Hydrochloride Applications

Antifungal Susceptibility & Mechanism Studies

Oxifungin hydrochloride is appropriate for in vitro assays evaluating antifungal susceptibility of Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans strains . Researchers investigating the inhibition of fungal cell wall synthesis, particularly chitin synthase, may utilize this compound as a tool to probe pathway-specific effects . The reported MIC values provide a starting point for dose-response experiments in broth microdilution or agar diffusion assays.

Stable Stock Solutions for Screening

Given its >2-year shelf life at -20°C , oxifungin hydrochloride is well-suited for laboratories conducting high-throughput screening campaigns or long-term projects. Aliquots of DMSO or aqueous stock solutions can be prepared and stored, minimizing freeze-thaw cycles and ensuring consistent compound activity across multiple experiments. This stability reduces reagent waste and labor associated with frequent compound preparation.

Structural & Computational Scaffold Studies

The pyrido[3,4-e][1,2,4]triazine core of oxifungin [1] presents a unique scaffold for structure-activity relationship (SAR) studies and computational modeling. Researchers in medicinal chemistry can use the hydrochloride salt as a starting point for synthesizing analogs or performing docking simulations against fungal targets. The compound's well-defined chemical structure and availability as a pure powder facilitate its use as a reference standard in analytical chemistry.

In Vivo Efficacy in Murine Models

Although clinical data are absent [2], oxifungin hydrochloride may be considered for preclinical in vivo efficacy studies in murine models of systemic or mucosal candidiasis. Researchers should conduct pilot pharmacokinetic and tolerability studies prior to efficacy testing. The hydrochloride salt form may enhance oral or parenteral bioavailability, but this requires empirical validation. Use in animals must comply with institutional animal care and use guidelines.

Application

Selection Property

Validation Focus

Antifungal susceptibility testing

Mechanism of action (chitin synthase inhibition)

MIC endpoint review against Candida, Aspergillus, Cryptococcus spp.

High-throughput screening campaigns

Long-term storage stability (>2 years at -20°C)

Lot-to-lot activity consistency; stock solution integrity

SAR and computational scaffold studies

Pyrido[3,4-e][1,2,4]triazine core identity

Analytical characterization (HPLC, NMR); docking simulations

Murine candidiasis model studies

Salt form solubility for dosing preparation

Pharmacokinetic and tolerability pilot studies; model efficacy endpoints

• [1] FDA Global Substance Registration System. OXIFUNGIN. UNII: F14V3I66R3. View Source
• [2] ZINC15 Database. ZINC1870 (Oxifungin). View Source